Cas no 1628319-60-7 (DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate)

• Product Name: DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate
• CAS No: 1628319-60-7
• CID: 5579681
• Update Time: 2025-10-30

DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate

• Inchi： 1S/C32H55N5O10.F6P/c1-30(2,3)44-26(40)20-33-12-14-34(21-27(41)45-31(4,5)6)16-18-36(23-29(43)47-37-24(38)10-11-25(37)39)19-17-35(15-13-33)22-28(42)46-32(7,8)9;1-7(2,3,4,5)6/h10-23H2,1-9H3;/q;-1/p+1
• InChI Key： DFIABKFRODFDJC-UHFFFAOYSA-O
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].C(N1CCN(CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CC1)CC(=O)OC(C)(C)C)C(=O)ON1C(CCC1=O)=O.[H+]

Additional information on DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate

Comprehensive Overview of DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate (CAS No. 1628319-60-7)

DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate (CAS 1628319-60-7) is a highly specialized chelating agent and crosslinker widely utilized in bioconjugation, radiopharmaceuticals, and molecular imaging. This compound integrates the robust DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) scaffold with an NHS ester group, enabling efficient coupling to primary amines in biomolecules like antibodies, peptides, and proteins. Its t-butyl (t-Bu) ester protection enhances solubility in organic solvents, while the hexafluorophosphate counterion stabilizes the reactive intermediate. Researchers favor this reagent for its versatility in PET imaging, targeted drug delivery, and diagnostic probe development.

In the context of trending biomedical research, DOTA-mono-NHS tris (t-Bu ester) addresses critical demands in precision medicine and theranostics. With rising interest in personalized cancer therapy, this compound facilitates the labeling of tumor-targeting ligands with radionuclides like Lu-177 or Ga-68. Its NHS ester moiety ensures rapid conjugation under mild conditions, minimizing biomolecule degradation—a key concern in antibody-drug conjugate (ADC) synthesis. Recent publications highlight its role in optimizing pharmacokinetic profiles and reducing off-target effects, aligning with the industry's shift toward next-generation biotherapeutics.

The synthesis and application of CAS 1628319-60-7 also intersect with advancements in nanoparticle functionalization. As nanomedicine gains traction, researchers leverage this reagent to anchor DOTA onto quantum dots or liposomes, enabling multimodal imaging (e.g., SPECT/MRI). Its t-Bu ester groups simplify purification via solid-phase extraction, addressing common challenges in peptide-based radiotracer production. Notably, the compound's stability in lyophilized formulations makes it ideal for kit-based radiopharmacy, a growing trend in decentralized healthcare.

From a technical perspective, DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate exhibits superior reactivity compared to traditional DTPA analogs. The macrocyclic structure of DOTA provides higher thermodynamic stability with lanthanide ions, crucial for MRI contrast agents. Users frequently inquire about optimal conjugation protocols—empirical data suggest pH 8–9 buffers (e.g., HEPES or borate) at 4–25°C yield >90% efficiency. Moreover, the hexafluorophosphate salt form prevents unwanted side reactions during peptide cyclization, a frequent pain point in radiopeptide synthesis.

Emerging applications in immuno-PET further underscore the relevance of CAS 1628319-60-7. With increasing demand for immune checkpoint inhibitor monitoring, this reagent enables site-specific labeling of PD-1/PD-L1 antibodies without compromising binding affinity. Recent studies also explore its use in pretargeted radioimmunotherapy, where its fast kinetics outperform linear chelators. These innovations align with Google Scholar's top-searched terms like "radiolabeling efficiency" and "bifunctional chelator," reflecting the compound's centrality in cutting-edge research.

Quality control of DOTA-mono-NHS tris (t-Bu ester) remains a hot topic among manufacturers. Advanced analytical techniques such as HPLC-MS and NMR are essential to verify the absence of hydrolyzed byproducts. Storage recommendations (−20°C under argon atmosphere) frequently appear in user forums, emphasizing the need for moisture-sensitive handling. The compound's ≥95% purity threshold (per USP standards) ensures reproducibility in GMP-compliant radiopharmaceutical production—a critical factor for regulatory submissions.

In conclusion, DOTA-mono-NHS tris (t-Bu ester) Hydrogen Hexafluorophosphate (CAS 1628319-60-7) represents a cornerstone reagent in modern bioconjugation chemistry. Its unique attributes cater to evolving needs in diagnostics, drug development, and material science, positioning it as a vital tool for academia and industry alike. As research trends toward multifunctional probes and combinatorial therapies, this compound's adaptability ensures sustained relevance in high-impact scientific endeavors.